Cas no 57817-03-5 (6-fluoro-7-methyl isatin)

6-fluoro-7-methyl isatin structure
6-fluoro-7-methyl isatin structure
Product Name:6-fluoro-7-methyl isatin
CAS No:57817-03-5
MF:C9H6FNO2
MW:179.147845745087
CID:366553
PubChem ID:10464896
Update Time:2025-09-26

6-fluoro-7-methyl isatin Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-7-methylIsatin
    • 1H-Indole-2,3-dione,6-fluoro-7-methyl-
    • 6-Fluor-7-methyl-1H-indol-2,3-dion
    • 6-Fluoro-7-methyl-1H-indole-2,3-dione
    • EN300-127511
    • A831620
    • 57817-03-5
    • 6-fluoro-7-methylindoline-2,3-dione
    • AKOS010900941
    • AT19799
    • SB65126
    • 6-Fluoro-7-methyl isatin
    • DTXSID00440301
    • 6-fluoranyl-7-methyl-1H-indole-2,3-dione
    • Z838918076
    • SCHEMBL3085898
    • 6-fluoro-7-methyl-2,3-dihydro-1H-indole-2,3-dione
    • MFCD06409073
    • 6-Fluoro-7-methyl-2,3-dihydro-1h-indole-2,3-dione;
    • DB-399633
    • 6-fluoro-7-methyl isatin
    • MDL: MFCD06409073
    • Inchi: 1S/C9H6FNO2/c1-4-6(10)3-2-5-7(4)11-9(13)8(5)12/h2-3H,1H3,(H,11,12,13)
    • InChI Key: SCTZCVLCXNUKGW-UHFFFAOYSA-N
    • SMILES: FC1C=CC2C(C(NC=2C=1C)=O)=O

Computed Properties

  • Exact Mass: 179.03828
  • Monoisotopic Mass: 179.03825660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.399
  • Melting Point: No data available
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.574
  • PSA: 46.17
  • LogP: 1.40690
  • Vapor Pressure: No data available

6-fluoro-7-methyl isatin Pricemore >>

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